Cas no 38953-42-3 (4-Amino-6-chloropyrimidin-5-ol)

• Product Name: 4-Amino-6-chloropyrimidin-5-ol
• CAS No: 38953-42-3
• MF: C₄H₄ClN₃O
• MW: 145.547059059143
• MDL: MFCD13689013
• CID: 839179
• PubChem ID: 13012885
• Update Time: 2025-06-08

4-Amino-6-chloropyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloropyrimidin-5-ol
• 4-AMINO-6-CHLORO-5-PYRIMIDINOL
• 5-Pyrimidinol,4-amino-6-chloro-(9CI)
• 4-amino-6-chloro-pyrimidin-5-ol
• 4-Chlor-5-hydroxy-6-aminopyrimidin
• 4-chloro-5-hydroxy-6-aminopyrimidine
• 5-Pyrimidinol, 4-amino-6-chloro- (9CI)
• SY017394
• SCHEMBL9918611
• AMY25264
• MFCD13689013
• SB57695
• PLOZXUFHBRJLFX-UHFFFAOYSA-N
• FT-0756176
• DTXSID70515156
• CS-0045900
• AKOS006342780
• 38953-42-3
• A853933
• 4-Amino-6-Chloro-5-Hydroxypyrimidine
• DB-069743

• MDL： MFCD13689013
• Inchi： 1S/C4H4ClN3O/c5-3-2(9)4(6)8-1-7-3/h1,9H,(H2,6,7,8)
• InChI Key： PLOZXUFHBRJLFX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC=N1)O

Computed Properties

• Exact Mass: 145.00400
• Monoisotopic Mass: 145.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.643
• Boiling Point: 312.5℃ at 760 mmHg
• PSA: 72.03000
• LogP: 0.99900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Amino-6-chloropyrimidin-5-ol

Introduction to 4-Amino-6-chloropyrimidin-5-ol (CAS No. 38953-42-3)

4-Amino-6-chloropyrimidin-5-ol, identified by its Chemical Abstracts Service (CAS) number 38953-42-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of both amino and hydroxyl functional groups, coupled with a chloro substituent, makes 4-amino-6-chloropyrimidin-5-ol a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 4-amino-6-chloropyrimidin-5-ol consists of a six-membered aromatic ring containing two nitrogen atoms, with an amino group (-NH₂) at the 4-position, a hydroxyl group (-OH) at the 5-position, and a chloro group (-Cl) at the 6-position. This specific arrangement of functional groups imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development. The compound’s ability to participate in hydrogen bonding and coordinate with metal ions further enhances its utility in medicinal chemistry.

In recent years, 4-amino-6-chloropyrimidin-5-ol has been extensively studied for its potential applications in the synthesis of inhibitors targeting various biological pathways. One of the most notable areas of research involves its use as a precursor in the development of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in numerous cancers and inflammatory diseases. The pyrimidine core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets, thereby inhibiting enzyme activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel derivatives of 4-amino-6-chloropyrimidin-5-ol with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the 2-position or 3-position of the pyrimidine ring can significantly alter the pharmacokinetic properties of the resulting compounds. These modifications often lead to improved solubility, reduced toxicity, and prolonged half-life, which are critical factors for drug efficacy.

The role of 4-amino-6-chloropyrimidin-5-ol in antiviral research is another area of growing interest. Pyrimidine derivatives have shown promise in inhibiting viral replication by targeting essential enzymes such as reverse transcriptase or polymerase. The structural features of 4-amino-6-chloropyrimidin-5-ol, including its ability to form stable complexes with viral proteins, make it an attractive candidate for further investigation. Several preclinical studies have highlighted its potential in combating RNA viruses, including those responsible for hepatitis C and certain strains of influenza.

In addition to its applications in oncology and antiviral therapy, 4-amino-6-chloropyrimidin-5-ol has been explored for its antimicrobial properties. The chloro substituent at the 6-position contributes to its ability to disrupt bacterial cell wall synthesis or interfere with DNA replication. Researchers have reported promising results when using derivatives of 4-amino-6-chloropyrimidin-5-ol to combat multidrug-resistant bacteria, addressing a critical unmet need in modern medicine.

The synthetic methodologies for preparing 4-amino-6-chloropyrimidin-5-ol have also seen significant developments. Modern synthetic routes often employ catalytic processes or flow chemistry techniques to improve yield and reduce environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce various substituents at specific positions on the pyrimidine ring with high precision. These advances not only enhance the accessibility of 4-amino-6-chloropyrimidin-5-ol but also pave the way for more complex derivatives.

The pharmacological evaluation of 4-amino-6-chloropyrimidin-5-ol has revealed several interesting properties beyond its primary applications. Studies have shown that it can modulate immune responses by interacting with receptors on immune cells. This immunomodulatory activity has led to investigations into its potential use in treating autoimmune diseases or enhancing vaccine efficacy. The dual functionality of 4-amino-6-chloropyrimidin-5-ol, allowing it to engage with multiple biological targets simultaneously, underscores its therapeutic versatility.

Future directions in the research of 4-amino-6-chloropyrimidin-NH₂ (CAS No: 38953)-42 -3 involve exploring its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Pyrimidine-based compounds have shown promise in modulating cholinergic pathways and protecting against oxidative stress, two key mechanisms implicated in these conditions. Preclinical trials are underway to assess whether derivatives of 4-amino-NH₂-pyridine-NH₂ (CAS No: 38953)-42 -3 can slow disease progression or improve cognitive function.

The impact of 4-amino-NH₂-pyridine-NH₂ (CAS No: 38953)-42 -3 on drug development is underscored by its integration into several clinical trials targeting diverse therapeutic areas. These trials aim to evaluate both safety and efficacy profiles under controlled conditions before broader therapeutic application can be considered. The compound’s well-documented synthetic accessibility further supports its utility as a building block for novel therapeutics.

In conclusion, 4-Amino-NH₂-pyridine-NH₂ (CAS No: 38953)-42 -3 represents a compelling example of how structural diversity within heterocyclic compounds can be leveraged for therapeutic benefit across multiple disease states. Its ongoing investigation underscores not only its current relevance but also future potential as part of next-generation pharmaceuticals designed through rational drug design approaches informed by cutting-edge chemical biology insights.